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Compound of Interest

Compound Name:
3-[(4-

Bromophenyl)methyl]azetidine

CAS No.: 937616-34-7

Cat. No.: B121579

Get Quote

This guide provides an in-depth technical overview of 3-[(4-Bromophenyl)methyl]azetidine, a

valuable building block for researchers, medicinal chemists, and drug development

professionals. We will explore its chemical properties, commercial availability, a robust

synthetic pathway, and its potential applications in the landscape of modern drug discovery.

The azetidine scaffold is increasingly sought after for its ability to impart desirable

physicochemical properties to lead compounds, and this particular derivative offers a unique

combination of a rigid azetidine core and a versatile bromophenyl moiety.

Compound Profile and Physicochemical Properties
3-[(4-Bromophenyl)methyl]azetidine (CAS No. 937616-34-7) is a substituted azetidine

derivative. The presence of the strained four-membered ring provides a level of conformational

rigidity that can be advantageous in optimizing ligand-receptor interactions. Furthermore, the

sp³-rich character of the azetidine ring often leads to improved solubility and metabolic stability

in drug candidates.[1] The 4-bromophenyl group serves as a key functional handle, enabling
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further structural modifications through various cross-coupling reactions, such as Suzuki,

Sonogashira, and Buchwald-Hartwig aminations, thus allowing for the exploration of a diverse

chemical space.

Property Value

CAS Number 937616-34-7

Molecular Formula C₁₀H₁₂BrN

Molecular Weight 226.11 g/mol

SMILES BrC1=CC=C(CC2CNC2)C=C1

Appearance (Predicted) Off-white to pale yellow solid or oil

Solubility
Soluble in common organic solvents (e.g., DCM,

MeOH, DMSO)

Commercial Availability
3-[(4-Bromophenyl)methyl]azetidine is available from several chemical suppliers, primarily

for research and development purposes. The compound is typically offered in small quantities,

ranging from milligrams to grams. It is important for researchers to consult the supplier's

certificate of analysis for specific purity and characterization data.

Supplier CAS Number Notes

BLDpharm 937616-34-7
Listed as a research chemical.

[2]

Kuujia.com 937616-34-7
Listed as a chemical property.

[3]

Note: Availability and stock status are subject to change. It is recommended to contact the

suppliers directly for the most current information.

Synthetic Protocol: A Representative Approach
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While specific literature detailing the synthesis of 3-[(4-Bromophenyl)methyl]azetidine is not

extensively published, a plausible and robust synthetic route can be designed based on

established methodologies for the preparation of 3-substituted azetidines.[4] The following

protocol outlines a common strategy involving the alkylation of an azetidine precursor.

Experimental Protocol: Synthesis of 3-[(4-
Bromophenyl)methyl]azetidine
Step 1: Preparation of a Suitable Azetidine Precursor

A common starting point is a commercially available N-protected azetidin-3-one, such as N-

Boc-azetidin-3-one. This allows for controlled reactions and subsequent deprotection.

Step 2: Wittig Reaction to Introduce the Benzylidene Moiety

To a solution of (4-bromobenzyl)triphenylphosphonium bromide (1.1 eq) in anhydrous THF at

-78 °C, add a strong base such as n-butyllithium (1.1 eq) dropwise.

Stir the resulting ylide solution at -78 °C for 1 hour.

Add a solution of N-Boc-azetidin-3-one (1.0 eq) in anhydrous THF.

Allow the reaction to warm to room temperature and stir overnight.

Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl

acetate.

The organic layers are combined, dried over sodium sulfate, and concentrated under

reduced pressure.

Purify the crude product by flash column chromatography to yield N-Boc-3-[(4-

bromophenyl)methylidene]azetidine.

Step 3: Reduction of the Exocyclic Double Bond

Dissolve the N-Boc-3-[(4-bromophenyl)methylidene]azetidine (1.0 eq) in a suitable solvent

such as methanol or ethanol.
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Add a catalyst, for example, 10% Palladium on carbon (0.1 eq).

Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator)

and stir vigorously at room temperature until the reaction is complete (monitored by TLC or

LC-MS).

Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the

filtrate to obtain N-Boc-3-[(4-bromophenyl)methyl]azetidine.

Step 4: N-Deprotection to Yield the Final Product

Dissolve the N-Boc-3-[(4-bromophenyl)methyl]azetidine (1.0 eq) in a solution of

trifluoroacetic acid (TFA) in dichloromethane (DCM) (e.g., 20% TFA in DCM).

Stir the solution at room temperature for 1-2 hours until the deprotection is complete.

Remove the solvent and excess TFA under reduced pressure.

The crude product can be purified by recrystallization or chromatography to yield 3-[(4-
Bromophenyl)methyl]azetidine.
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A representative synthetic workflow for 3-[(4-Bromophenyl)methyl]azetidine.

Applications in Drug Discovery and Medicinal
Chemistry
The azetidine motif is a privileged scaffold in medicinal chemistry due to its unique structural

and physicochemical properties.[5][6] 3-Substituted azetidines, in particular, are of significant

interest as they allow for the introduction of various pharmacophoric elements.
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As a Bioisosteric Replacement:

The azetidine ring can serve as a bioisostere for other cyclic amines like piperidine and

pyrrolidine, or even for acyclic fragments. This substitution can lead to improved metabolic

stability, reduced lipophilicity, and enhanced binding affinity.

As a Scaffold for Novel Therapeutics:

3-[(4-Bromophenyl)methyl]azetidine is a versatile building block for the synthesis of more

complex molecules. The secondary amine of the azetidine ring can be functionalized to

introduce a wide range of substituents, while the bromophenyl group provides a site for

diversification through cross-coupling reactions. This dual functionality makes it an attractive

starting material for generating compound libraries for high-throughput screening.

Potential Therapeutic Areas:

While specific biological activities of 3-[(4-Bromophenyl)methyl]azetidine are not widely

reported, related 3-substituted azetidine derivatives have shown promise in various therapeutic

areas, including as triple reuptake inhibitors for the treatment of depression and as modulators

of central nervous system targets.[1][7]
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Role as a building block in combinatorial chemistry and drug discovery.

Conclusion
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3-[(4-Bromophenyl)methyl]azetidine represents a valuable and commercially available

building block for medicinal chemists and drug discovery professionals. Its unique combination

of a strained azetidine ring and a functionalizable bromophenyl moiety provides a solid

foundation for the synthesis of novel and diverse compound libraries. The synthetic

accessibility and the desirable physicochemical properties imparted by the azetidine scaffold

make this compound a compelling starting point for the development of next-generation

therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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